Cas no 303-50-4 (Norcyclobenzaprine)

• Product Name: Norcyclobenzaprine
• CAS No: 303-50-4
• Molecular Formula: C₁₉H₁₉N
• Molecular Weight: 261.36086
• CID: 309543
• PubChem ID: 9918

Norcyclobenzaprine Properties

Names and Identifiers

• 1-Propanamine,3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-
• 5-[3-(methylamino)propylidene]-5H-dibenzo[a,d]cycloheptene
• DESMETHYLCYCLOBENZAPRINE
• 3-(5H-dibenzo[a,d][7]annulen-5-ylidene)-N-methyl-1-propanamine
• 3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methylpropylamine
• 5-(3-Methylamino-propyliden)-dibenzo[a,d]cyclohepten
• 5-(3-methylaminopropylidene)-5H-dibenzo[a,d]cycloheptene
• 5,12-dihydro-quinoxalino[2,3-b]quinoxaline
• N-Desmethyl-Cyclobenzapine
• NORCYCLOBENZAPRINE
• 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-1-propanamine
• N-Desmethylcyclobenzaprine
• N-methyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)propan-1-amine
• Prestwick2_000513
• NCGC00016424-01
• Norproheptatrien
• MLS002153855
• 303-50-4
• 3-(5H-Dibenzo(a,d)cyclohepten-5-ylidene)-N-methyl-1-propanamine
• 3-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-N-methylpropan-1-amine
• HMS3373C08
• NORTRIPTYLINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• T6X8KQ83F4
• BRD-K63165456-001-03-3
• SMR001233213
• SPBio_002386
• HMS2233K21
• AKOS005065415
• 5H-DIBENZO(A,D)CYCLOHEPTENE-.DELTA.5,.GAMMA.-PROPYLAMINE, N-METHYL-
• HMS3713H07
• SCHEMBL2240126
• Prestwick_807
• CHEBI:93101
• BPBio1_000513
• CAS-303-50-4
• 10,11-Dehydronortriptyline
• Prestwick0_000513
• Prestwick3_000513
• G 38188
• CHEMBL1557167
• HMS2096H07
• CCG-220513
• UNII-T6X8KQ83F4
• SR-01000841257-2
• BSPBio_000465
• DTXSID30952664
• Q27164823
• 1-Propanamine, 3-(5H-dibenzo(a,d)cyclohepten-5-ylidene)-N-methyl-
• HMS1569H07
• NCGC00016424-02
• G-38188
• SR-01000841257
• 5H-Dibenzo(a,d)cycloheptene-DELTA5,gamma-propylamine, N-methyl-
• Prestwick1_000513

• InChIKey： XECQQDXTQRYYBH-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H19N/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-13,20H,6,14H2,1H3
• SMILES： C1C2=C(/C(=C\CCNC)/C3C=CC=CC=3C=C2)C=CC=1

Computed Properties

• Exact Mass: 261.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 261.15175
• Heavy Atom Count: 20
• Complexity: 340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 4.60250
• PSA: 12.03000
• Refractive Index: 1.652
• Boiling Point: 412.3°Cat760mmHg
• Flash Point: 204.4°C
• Density: 1.106